Cas no 1784306-60-0 (2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropanenitrile)
1784306-60-0 structure
Product Name:2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropanenitrile
CAS No:1784306-60-0
MF:C9H10BrNS
MW:244.151400089264
CID:5966316
PubChem ID:84802557
Update Time:2024-01-12
2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropanenitrile
- EN300-1920191
- 1784306-60-0
-
- Inchi： 1S/C9H10BrNS/c1-6-7(10)4-8(12-6)9(2,3)5-11/h4H,1-3H3
- InChI Key： VFPWWZOMBCCUIE-UHFFFAOYSA-N
- SMILES： BrC1=C(C)SC(=C1)C(C#N)(C)C
Computed Properties
- Exact Mass: 242.97173g/mol
- Monoisotopic Mass: 242.97173g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 52Ų
2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1920191-1g |
2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropanenitrile |
1784306-60-0 | 1g |
$1086.0 | 2023-09-17 | ||
| Enamine | EN300-1920191-5g |
2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropanenitrile |
1784306-60-0 | 5g |
$3147.0 | 2023-09-17 | ||
| Enamine | EN300-1920191-10g |
2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropanenitrile |
1784306-60-0 | 10g |
$4667.0 | 2023-09-17 | ||
| Enamine | EN300-1920191-0.05g |
2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropanenitrile |
1784306-60-0 | 0.05g |
$912.0 | 2023-09-17 | ||
| Enamine | EN300-1920191-0.1g |
2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropanenitrile |
1784306-60-0 | 0.1g |
$956.0 | 2023-09-17 | ||
| Enamine | EN300-1920191-0.25g |
2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropanenitrile |
1784306-60-0 | 0.25g |
$999.0 | 2023-09-17 | ||
| Enamine | EN300-1920191-0.5g |
2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropanenitrile |
1784306-60-0 | 0.5g |
$1043.0 | 2023-09-17 | ||
| Enamine | EN300-1920191-1.0g |
2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropanenitrile |
1784306-60-0 | 1g |
$1086.0 | 2023-06-01 | ||
| Enamine | EN300-1920191-2.5g |
2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropanenitrile |
1784306-60-0 | 2.5g |
$2127.0 | 2023-09-17 | ||
| Enamine | EN300-1920191-5.0g |
2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropanenitrile |
1784306-60-0 | 5g |
$3147.0 | 2023-06-01 |
2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropanenitrile Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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